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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Regelinol, a naturally occurring ursene-type triterpenoid isolated from Tripterygium regelii, has

garnered significant interest within the scientific community for its potential antitumor

properties. Preliminary studies indicate that Regelinol may exert its cytotoxic effects through

the induction of apoptosis and modulation of key cellular signaling pathways, including the NF-

κB pathway. The lipophilic nature of Regelinol necessitates the use of organic solvents for its

dissolution to prepare stable solutions suitable for in vitro and in vivo experimental models.

This document provides detailed application notes and protocols for the preparation of stable

solutions of Regelinol. It includes information on solubility, recommended storage conditions,

and step-by-step procedures for creating stock and working solutions. Additionally, it

summarizes the current understanding of Regelinol's mechanism of action, supported by

visual diagrams of the relevant signaling pathways.
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Property Value Source

CAS Number 109974-22-3 MedKoo Biosciences

Molecular Formula C₃₁H₄₈O₅ MedKoo Biosciences

Molecular Weight 504.7 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage and Stability of Regelinol
Form Storage Condition Shelf Life Source

Solid Powder

Dry, dark at 0-4°C

(short term) or -20°C

(long term)

>3 years (if stored

properly)
MedKoo Biosciences

In Solvent (DMSO) -80°C >1 year TargetMol

Cytotoxicity of Related Tripterygium regelii
Triterpenoids
While specific IC₅₀ values for Regelinol are not readily available in the reviewed literature, a

study on triterpenoids from Tripterygium regelii demonstrated the inhibitory effects of several

related compounds on the proliferation of human breast cancer cells (MCF-7) at a

concentration of 10 µM.[1]

Compound
% Inhibition of MCF-7 proliferation at 10
µM

Compound 5 69.6%

Compound 6 72.8%

Compound 10 43.3%

Note: The specific names of compounds 5, 6, and 10 were not provided in the abstract.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Regelinol Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Regelinol in dimethyl

sulfoxide (DMSO).

Materials:

Regelinol powder (MW: 504.7 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing Regelinol: In a sterile microcentrifuge tube, accurately weigh out 5.05 mg of

Regelinol powder using a calibrated analytical balance.

Adding DMSO: Add 1 mL of anhydrous, sterile DMSO to the tube containing the Regelinol
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the Regelinol
is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the 10 mM Regelinol stock solution into smaller, single-use volumes (e.g.,

10-50 µL) in sterile microcentrifuge tubes. This will minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.
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Protocol 2: Preparation of a Regelinol Working Solution
for Cell-Based Assays
This protocol outlines the dilution of the 10 mM Regelinol stock solution to a final working

concentration for use in cell culture experiments. The final concentration of DMSO in the cell

culture medium should be kept to a minimum, ideally below 0.5%, to avoid solvent-induced

cytotoxicity.

Materials:

10 mM Regelinol stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM Regelinol stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is recommended to perform an intermediate dilution. For example, to prepare a 1 mM

intermediate solution, dilute the 10 mM stock 1:10 in sterile cell culture medium (e.g., 5 µL of

10 mM stock + 45 µL of medium).

Final Dilution: Further dilute the intermediate solution or the stock solution to the desired final

working concentration in the cell culture medium. For example, to prepare a 10 µM working

solution from a 1 mM intermediate solution, perform a 1:100 dilution (e.g., 10 µL of 1 mM

intermediate solution into 990 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the Regelinol working solution.
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Application to Cells: Add the prepared working solution and vehicle control to the cell

cultures as per the experimental design.

Mandatory Visualizations
Regelinol Experimental Workflow
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Solution Preparation Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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